1. Home
  2. Product
  3. 7-[(E)-but-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione
7-[(E)-but-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione 7-[(E)-but-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione 7-but-2-enyl-3-methyl-8-(3-phenylpropylthio)purine-2,6-dione is an oxopurine.
Brand Name: Vulcanchem
CAS No.:
VCID: VC0006141
InChI: InChI=1S/C19H22N4O2S/c1-3-4-12-23-15-16(22(2)18(25)21-17(15)24)20-19(23)26-13-8-11-14-9-6-5-7-10-14/h3-7,9-10H,8,11-13H2,1-2H3,(H,21,24,25)/b4-3+
SMILES: CC=CCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula: C19H22N4O2S
Molecular Weight: 370.5 g/mol

7-[(E)-but-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione

CAS No.:

Cat. No.: VC0006141

Molecular Formula: C19H22N4O2S

Molecular Weight: 370.5 g/mol

* For research use only. Not for human or veterinary use.

7-[(E)-but-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione -

Description 7-but-2-enyl-3-methyl-8-(3-phenylpropylthio)purine-2,6-dione is an oxopurine.
Molecular Formula C19H22N4O2S
Molecular Weight 370.5 g/mol
IUPAC Name 7-[(E)-but-2-enyl]-3-methyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione
Standard InChI InChI=1S/C19H22N4O2S/c1-3-4-12-23-15-16(22(2)18(25)21-17(15)24)20-19(23)26-13-8-11-14-9-6-5-7-10-14/h3-7,9-10H,8,11-13H2,1-2H3,(H,21,24,25)/b4-3+
Standard InChI Key MGHRGGHCCMMDND-ONEGZZNKSA-N
Isomeric SMILES C/C=C/CN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C
SMILES CC=CCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C
Canonical SMILES CC=CCN1C2=C(N=C1SCCCC3=CC=CC=C3)N(C(=O)NC2=O)C

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator